Cas no 1227664-17-6 (methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-carboxylate)

• Product Name: methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-carboxylate
• CAS No: 1227664-17-6
• MF: C₁₂H₁₇BO₅
• MW: 252.071384191513
• CID: 6830566
• PubChem ID: 46702952
• Update Time: 2025-10-29

methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-carboxylate
• methyl3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-carboxylate
• CS-29365
• methyl 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-carboxylate
• 1227664-17-6
• EN300-12610054
• Z2050084426

• Inchi： 1S/C12H17BO5/c1-11(2)12(3,4)18-13(17-11)8-6-7-16-9(8)10(14)15-5/h6-7H,1-5H3
• InChI Key： RZJXQVYEUUCEMH-UHFFFAOYSA-N
• SMILES： O1B(C2C=COC=2C(=O)OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 252.1169038Da
• Monoisotopic Mass: 252.1169038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.9Ų

Additional information on methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-carboxylate

Comprehensive Guide to Methyl 3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Furan-2-Carboxylate (CAS No. 1227664-17-6)

Methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-carboxylate (CAS No. 1227664-17-6) is a highly versatile boronic ester derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of furan carboxylates and features a dioxaborolane functional group, making it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a popular topic in modern synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its stability, reactivity, and broad applicability.

The growing demand for boron-containing compounds in drug discovery and agrochemical development has put methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-carboxylate in the spotlight. Its unique structure allows for efficient C-C bond formation, a critical step in synthesizing complex molecules. Many scientists search for "boronic ester applications" or "furan derivatives in medicinal chemistry," highlighting the relevance of this compound in cutting-edge research.

One of the key advantages of CAS 1227664-17-6 is its compatibility with various reaction conditions, making it a preferred choice for heterocyclic compound synthesis. The tetramethyl dioxaborolane moiety enhances stability, reducing decomposition risks during storage and handling. This feature is particularly important for laboratories and manufacturers looking for reliable boron-based reagents.

In pharmaceutical applications, methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-carboxylate serves as a building block for bioactive molecules. Recent studies explore its potential in developing anti-inflammatory agents and antimicrobial compounds, addressing global health challenges. The rise of precision medicine and targeted drug delivery has further increased interest in such specialized intermediates.

From an industrial perspective, this compound finds use in advanced material synthesis, including organic electronics and polymer modifications. The furan ring contributes to π-conjugated systems, which are essential for optoelectronic materials. With the growing focus on sustainable chemistry, researchers are investigating greener synthesis routes for boronate esters like this one.

Quality control is crucial when working with CAS 1227664-17-6. Reputable suppliers provide detailed analytical data, including HPLC purity, NMR spectra, and mass spectrometry results. Proper storage conditions (typically under inert atmosphere at low temperatures) ensure long-term stability of this boron-containing reagent.

The future prospects for methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-carboxylate appear promising, particularly in catalysis research and bioconjugation chemistry. As synthetic methodologies advance, this compound will likely play an even greater role in developing next-generation therapeutics and functional materials.